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Compound of Interest

Compound Name: O-phenylhydroxylamine

Cat. No.: B2653202 Get Quote

O-Phenylhydroxylamine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of O-phenylhydroxylamine and its hydrochloride salt. This document is intended to

serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and other scientific endeavors.

Physical Properties
O-phenylhydroxylamine is an organic compound with the chemical formula C₆H₇NO. It is the

O-aryl isomer of phenylhydroxylamine. The compound is typically handled in its more stable

hydrochloride salt form, which is a white to yellow crystalline powder.[1]

Table 1: Physical Properties of O-Phenylhydroxylamine and its Hydrochloride Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b2653202?utm_src=pdf-interest
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.fishersci.ca/shop/products/o-phenylhydroxylamine-hydrochloride-97-thermo-scientific/ac438810010
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property O-Phenylhydroxylamine
O-Phenylhydroxylamine
Hydrochloride

Molecular Formula C₆H₇NO C₆H₈ClNO[2][3]

Molecular Weight 109.13 g/mol [4] 145.59 g/mol [2][3][4]

Appearance - White to yellow powder[1]

Melting Point - ~132 °C (decomposition)[2]

Solubility

Soluble in polar organic

solvents such as ethanol,

methanol, and acetone; limited

solubility in water.

Moderately soluble in water.[1]

CAS Number 4846-21-3[4] 6092-80-4[2][4]

Chemical Properties and Reactivity
O-phenylhydroxylamine exhibits reactivity characteristic of hydroxylamines. The lone pair of

electrons on the nitrogen atom makes it nucleophilic. The presence of the phenoxy group

influences its electronic properties and reactivity.

Basicity: The amino group can be protonated to form the corresponding ammonium salt,

which explains the formation and stability of its hydrochloride salt.

Oxidation: Like other hydroxylamines, O-phenylhydroxylamine can be susceptible to

oxidation.

Reactivity with Electrophiles: The nitrogen atom can react with various electrophiles.

It is important to distinguish O-phenylhydroxylamine from its isomer, N-phenylhydroxylamine,

as they exhibit different chemical behaviors. For instance, N-phenylhydroxylamine is known to

undergo the Bamberger rearrangement in the presence of strong acids to form 4-aminophenol;

this reaction is not characteristic of O-phenylhydroxylamine.[5][6]

Synthesis and Purification
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O-phenylhydroxylamine hydrochloride is the more common and stable form of this

compound. A general method for its synthesis involves the hydrazinolysis of N-

phenoxyphthalimide, followed by treatment with hydrochloric acid.

Experimental Protocol: Synthesis of O-
Phenylhydroxylamine Hydrochloride
This protocol is based on a representative method for the preparation of O-arylhydroxylamines.

Materials:

N-phenoxyphthalimide

Hydrazine monohydrate

Methanol (MeOH)

Chloroform (CHCl₃)

Hexane

Ethyl acetate (EtOAc)

Diethyl ether (Et₂O)

4N HCl in dioxane

Potassium carbonate (K₂CO₃) (for obtaining the free base)

Procedure:

Dissolve N-phenoxyphthalimide in a 10% solution of methanol in chloroform.

Slowly add hydrazine monohydrate to the solution at room temperature and stir the reaction

mixture. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction (typically after 12 hours), a white precipitate of phthalazine

will form.
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Filter the reaction mixture through a silica gel plug and wash with a 30% solution of ethyl

acetate in hexane.

Remove the solvent from the filtrate to obtain a light yellow oil.

For O-phenylhydroxylamine (free base): The resulting oil can be purified by Kugelrohr

distillation from a small amount of potassium carbonate to yield pure phenoxyamine (O-
phenylhydroxylamine) as a clear, colorless oil.[7]

For O-phenylhydroxylamine hydrochloride: Dissolve the crude oily substance in diethyl

ether and cool to 0 °C.

Add a 4N solution of HCl in dioxane dropwise until the pH of the solution reaches 3.

The resulting white solid, O-phenylhydroxylamine hydrochloride, is then filtered and

washed with diethyl ether.[7]

Purification:

The hydrochloride salt can be purified by recrystallization. The free base, if isolated, is an oil

and can be purified by distillation.

N-phenoxyphthalimide Dissolution
10% MeOH in CHCl3

Reaction

Stirring, RT, 12h

Hydrazine monohydrate

Filtration
Formation of Phthalazine ppt.

Solvent Removal
Silica gel plug

Crude O-phenylhydroxylamine (oil) HCl treatment
Et2O, 0°C, 4N HCl in dioxane

Filtration and Washing
White solid formation

O-phenylhydroxylamine HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV8P0016
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV8P0016
https://www.benchchem.com/product/b2653202?utm_src=pdf-body-img
https://www.benchchem.com/product/b2653202?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. O-Phenylhydroxylamine hydrochloride, 97% | Fisher Scientific [fishersci.ca]

2. solubilityofthings.com [solubilityofthings.com]

3. chem.libretexts.org [chem.libretexts.org]

4. O-Phenylhydroxylamine | C6H7NO | CID 2794249 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. N-Phenylhydroxylamine(100-65-2) 13C NMR [m.chemicalbook.com]

6. N-Phenylhydroxylamine | C6H7NO | CID 7518 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Physical and chemical properties of O-
phenylhydroxylamine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2653202#physical-and-chemical-properties-of-o-
phenylhydroxylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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